Cas no 20426-78-2 (4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one)

4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one structure
20426-78-2 structure
Product Name:4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one
CAS No:20426-78-2
MF:C10H9BrO2
MW:241.081262350082
CID:878742
PubChem ID:13863234
Update Time:2025-04-19

4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one
    • 4-bromo-3,4-dihydro-2H-1-benzoxepin-5-one
    • 1-Benzoxepin-5(2H)-one,4-bromo-3,4-dihydro
    • 4-Brom-5-oxo-1-benzoxepin
    • 4-Brom-homochroman-5-on
    • 4-bromo-3,4-dihydro-1(2H)-benzoxepin-5-one
    • Inchi: 1S/C10H9BrO2/c11-8-5-6-13-9-4-2-1-3-7(9)10(8)12/h1-4,8H,5-6H2
    • InChI Key: JSTNDGPFXJMQPV-UHFFFAOYSA-N
    • SMILES: BrC1C(C2C=CC=CC=2OCC1)=O

Computed Properties

  • Exact Mass: 239.97900
  • Monoisotopic Mass: 239.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 2.41530

4-Bromo-3,4-dihydro-2H-benzo[b]oxepin-5-one Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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